Cas no 1373029-04-9 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid
• CAS No: 1373029-04-9
• MF: C₁₃H₁₃BrN₂O₃
• MW: 325.157922506332
• CID: 4591898
• Update Time: 2025-10-29

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AM804878
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid

• Inchi： 1S/C13H13BrN2O3/c14-12-11-8(13(17)18)4-3-5-9(11)16(15-12)10-6-1-2-7-19-10/h3-5,10H,1-2,6-7H2,(H,17,18)
• InChI Key： VCEOMIXOQCMHBX-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=O)O)=CC=CC=2N(C2CCCCO2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4

Additional information on 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic Acid: A Versatile Building Block in Medicinal Chemistry

In the rapidly evolving field of medicinal chemistry, 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid (CAS 1373029-04-9) has emerged as a crucial intermediate for pharmaceutical research. This heterocyclic compound, featuring both indazole and tetrahydropyran moieties, offers unique structural features that make it valuable for drug discovery programs targeting various therapeutic areas.

The molecular structure of 3-Bromo-1-THP-indazole-4-carboxylic acid combines several pharmacologically relevant elements. The bromo substituent at position 3 provides an excellent handle for further functionalization through cross-coupling reactions, while the THP protecting group offers stability during synthetic transformations. The carboxylic acid functionality at position 4 enables diverse derivatization possibilities, making this compound particularly useful in parallel synthesis approaches.

Recent trends in small molecule drug discovery have increased demand for functionalized indazole derivatives like 1373029-04-9. Pharmaceutical researchers frequently search for information about "indazole building blocks for kinase inhibitors" or "THP-protected heterocycles in medicinal chemistry," reflecting the compound's relevance in current drug development projects. Its structural features align well with modern approaches to fragment-based drug design and targeted protein degradation strategies.

The synthetic utility of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid extends across multiple therapeutic areas. In oncology research, similar scaffolds have shown promise as kinase inhibitor cores. The compound's potential applications in CNS drug development are being explored due to the favorable physicochemical properties imparted by the tetrahydropyran moiety, which can enhance blood-brain barrier penetration.

From a chemical synthesis perspective, this brominated indazole derivative offers several advantages. The THP protection provides stability during various reaction conditions while being readily removable when needed. This characteristic makes CAS 1373029-04-9 particularly valuable for multi-step syntheses where orthogonal protecting group strategies are required. Researchers often inquire about "selective deprotection of THP-indazoles" or "palladium-catalyzed couplings of bromoindazoles," highlighting the compound's synthetic versatility.

The growing interest in indazole-based pharmaceuticals has positioned 3-Bromo-1-THP-indazole-4-carboxylic acid as an important research chemical. Market analysis shows increasing demand for such functionalized heterocycles, driven by their applications in developing targeted therapies and precision medicines. The compound's unique combination of a bromine handle and carboxylic acid functionality makes it particularly valuable for combinatorial chemistry approaches.

In process chemistry and scale-up operations, the stability and handling characteristics of 1373029-04-9 have been noted as advantageous. The crystalline nature of many THP-protected indazole derivatives facilitates purification and characterization, important factors in GMP-compliant synthesis of potential drug candidates. These practical considerations contribute to the compound's popularity in both academic research and industrial applications.

Looking forward, the role of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid in drug discovery appears set to expand. With increasing focus on personalized medicine and targeted drug delivery, the need for versatile pharmacophores like this indazole derivative will likely grow. Its compatibility with modern high-throughput screening platforms and structure-activity relationship studies ensures its continued relevance in pharmaceutical research.

For researchers working with CAS 1373029-04-9, proper storage conditions are essential to maintain the compound's integrity. Recommended practices include protection from moisture and storage at controlled temperatures, typical for most carboxylic acid-containing heterocycles. These handling requirements are frequently searched topics, along with inquiries about "solubility of bromoindazole derivatives" and "stability of THP-protected compounds."

The analytical characterization of 3-Bromo-1-THP-indazole-4-carboxylic acid typically involves standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, crucial for reproducible results in downstream applications. The distinct 1H-NMR signals of the tetrahydropyran ring and the characteristic pattern of the indazole proton provide clear diagnostic features for quality control purposes.

In conclusion, 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-4-carboxylic acid represents a valuable tool in modern medicinal chemistry. Its unique structural features, synthetic versatility, and relevance to current drug discovery trends make it an important compound for researchers developing next-generation therapeutics. As the pharmaceutical industry continues to explore new heterocyclic scaffolds for drug development, the applications of this functionalized indazole are likely to expand further.